Cas no 1171918-81-2 (6-chloro-8-iodo-1,4-dihydroquinolin-4-one)

• Product Name: 6-chloro-8-iodo-1,4-dihydroquinolin-4-one
• CAS No: 1171918-81-2
• MF: C₉H₅ClINO
• MW: 305.499573469162
• MDL: MFCD12498691
• CID: 4574864
• PubChem ID: 45588270
• Update Time: 2025-10-30

6-chloro-8-iodo-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-8-iodo-4(1H)-quinolinone
• ED-0051
• 6-chloro-8-iodo-1H-quinolin-4-one
• MFCD12498691
• SB72498
• AKOS005072425
• 1171918-81-2
• 6-Chloro-8-iodoquinolin-4(1H)-one
• 6-chloro-8-iodo-1,4-dihydroquinolin-4-one

• MDL： MFCD12498691
• Inchi： 1S/C9H5ClINO/c10-5-3-6-8(13)1-2-12-9(6)7(11)4-5/h1-4H,(H,12,13)
• InChI Key： ROKKHCASWKGOAD-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2I)C(=O)C=C1

Computed Properties

• Exact Mass: 304.91044g/mol
• Monoisotopic Mass: 304.91044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Additional information on 6-chloro-8-iodo-1,4-dihydroquinolin-4-one

Research Update on 6-Chloro-8-iodo-1,4-dihydroquinolin-4-one (CAS: 1171918-81-2) in Chemical Biology and Pharmaceutical Applications

6-Chloro-8-iodo-1,4-dihydroquinolin-4-one (CAS: 1171918-81-2) is a quinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique halogenated structure, has been explored as a key intermediate or active pharmacophore in the development of novel therapeutic agents. Recent studies have focused on its synthetic routes, biological activities, and mechanisms of action, positioning it as a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 6-chloro-8-iodo-1,4-dihydroquinolin-4-one as a versatile building block for the synthesis of kinase inhibitors. The compound's iodine moiety allows for facile functionalization via cross-coupling reactions, enabling the rapid generation of diverse analogs. The study reported that derivatives of this scaffold exhibited potent inhibitory activity against several cancer-related kinases, with IC50 values in the nanomolar range. Molecular docking studies further elucidated the binding interactions, highlighting the importance of the chloro and iodo substituents in target engagement.

Another notable advancement was reported in Bioorganic & Medicinal Chemistry Letters, where 6-chloro-8-iodo-1,4-dihydroquinolin-4-one was utilized in the development of antimicrobial agents. The research team synthesized a series of derivatives and evaluated their efficacy against multidrug-resistant bacterial strains. Several compounds showed broad-spectrum activity, particularly against Gram-positive pathogens, with minimal cytotoxicity to mammalian cells. These findings suggest the potential of this scaffold in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of 6-chloro-8-iodo-1,4-dihydroquinolin-4-one. A 2022 patent application (WO2022156789) disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. The method employs greener solvents and catalytic systems, aligning with the pharmaceutical industry's increasing emphasis on sustainable chemistry practices. This advancement is particularly relevant given the compound's growing importance as a pharmaceutical intermediate.

In the realm of chemical biology, researchers have explored the use of 6-chloro-8-iodo-1,4-dihydroquinolin-4-one as a molecular probe. Its iodine atom makes it amenable to radiolabeling for imaging applications, while its inherent fluorescence properties enable real-time monitoring of biological interactions. A recent study in ACS Chemical Biology demonstrated its utility in tracking protein-ligand interactions in live cells, providing new insights into drug-target engagement dynamics.

Looking forward, the diverse applications of 6-chloro-8-iodo-1,4-dihydroquinolin-4-one underscore its importance in contemporary drug discovery and chemical biology. Ongoing research is exploring its potential in neurodegenerative diseases, with preliminary data suggesting activity against key pathological targets. As synthetic methodologies continue to evolve and biological screening becomes more sophisticated, this compound is poised to play an increasingly significant role in the development of next-generation therapeutics.